Cas no 62855-02-1 ((3R)-1,2,3,4-tetrahydroisoquinolin-3-ylmethanol)

(3R)-1,2,3,4-Tetrahydroisoquinolin-3-ylmethanol is a chiral intermediate of interest in pharmaceutical and fine chemical synthesis. Its stereospecific (R)-configuration makes it valuable for asymmetric synthesis, particularly in the preparation of bioactive compounds such as opioid antagonists and other therapeutic agents. The presence of both a tetrahydroisoquinoline scaffold and a hydroxymethyl group enhances its versatility as a building block for further functionalization. High enantiomeric purity ensures consistent performance in stereoselective reactions. This compound is typically handled under controlled conditions due to its sensitivity, and its stability can be optimized with proper storage. Its structural features make it a preferred choice for researchers developing novel pharmacophores or exploring chiral chemistry applications.
(3R)-1,2,3,4-tetrahydroisoquinolin-3-ylmethanol structure
62855-02-1 structure
Product Name:(3R)-1,2,3,4-tetrahydroisoquinolin-3-ylmethanol
CAS No:62855-02-1
MF:C10H13NO
MW:163.216322660446
MDL:MFCD02684327
CID:390503
PubChem ID:723422
Update Time:2025-06-09

(3R)-1,2,3,4-tetrahydroisoquinolin-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

    • (R)-(1,2,3,4-Tetrahydroisoquinolin-3-yl)methanol
    • (R)-(1,2,3,4-TETRAHYDROISOQUINOLIN-3-YL)-METHANOL
    • (3R)-1,2,3,4-tetrahydroisoquinolin-4-ylmethanol
    • (R)-1,2,3,4-Tetrahydroisoquinolin-3-yl-methanol
    • [(3R)-1,2,3,4-tetrahydroisoquinolin-3-yl]methanol
    • 3(R)-HYDROXYMETHYL-1,2,3,4-TETRAHYDRO-ISOQUINOLINE
    • 3-Isoquinolinemethanol, 1,2,3,4-tetrahydro-, (R)-
    • (R)-(+)-1,2,3,4-Tetrahydro-3-isoquinolinemethanol
    • (R)-1,2,3,4-tetrahydroisoquinolin-4-ylmethanol
    • (R)-1,2,3,4-Tetrahydroisoquinolylmethan-3-ol
    • (3r)-1,2,3,4-tetrahydroisoquinolin-3-ylmethanol
    • (R)-3-HYDROXYMETHYL-1,2,3,4-TETRAHYDROISOQUINOLINE
    • Oprea1_551380
    • KSC288Q9P
    • A834041
    • AS-18456
    • BDBM50077540
    • MFCD02684327
    • J-503759
    • 1,2,3,4-Tetrahydro-4-isoquinolinemethanol
    • ((3R)-1,2,3,4-Tetrahydroisoquinolin-3-yl)methanol
    • 3-Isoquinolinemethanol, 1,2,3,4-tetrahydro-, (3R)-
    • SCHEMBL4738129
    • (3R)-1,2,3,4-Tetrahydro-3-isoquinolinemethanol
    • CHEMBL61490
    • (R )-1,2,3,4-Tetrahydroisoquinolin-3-yl-methanol
    • SAT9QNY2L2
    • AMY14630
    • DTXSID40352338
    • AKOS015856165
    • AC-23786
    • (r)-1,2,3,4-tetrahydro-3-isoquinolinemethanol
    • (R)-1-(1,2,3,4-Tetrahydro-isoquinolin-3-yl)-methanol
    • ZSKDXMLMMQFHGW-SNVBAGLBSA-N
    • Z1198160868
    • EN300-2999756
    • (R)-(1,2,3,4-Tetrahydro-isoquinolin-3-yl)-methanol
    • 62855-02-1
    • CS-0030582
    • A900461
    • DB-025429
    • (3R)-1,2,3,4-tetrahydroisoquinolin-3-ylmethanol
    • MDL： MFCD02684327
    • Inchi： 1S/C10H13NO/c12-7-10-5-8-3-1-2-4-9(8)6-11-10/h1-4,10-12H,5-7H2/t10-/m1/s1
    • InChI Key： ZSKDXMLMMQFHGW-SNVBAGLBSA-N
    • SMILES： OC[C@H]1CC2C=CC=CC=2CN1

Computed Properties

  • Exact Mass: 163.10000
  • Monoisotopic Mass: 163.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 32.299

Experimental Properties

  • Melting Point: 113-117°C
  • Boiling Point: 307.9°C at 760 mmHg
  • PSA: 32.26000
  • LogP: 1.02200
  • Specific Rotation: +96° (c=1, MeOH)

(3R)-1,2,3,4-tetrahydroisoquinolin-3-ylmethanol Security Information

(3R)-1,2,3,4-tetrahydroisoquinolin-3-ylmethanol Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(3R)-1,2,3,4-tetrahydroisoquinolin-3-ylmethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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Alichem
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Alichem
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Ambeed
A197432-100mg
(R)-(1,2,3,4-Tetrahydroisoquinolin-3-yl)methanol
 62855-02-1 95%
100mg
 $8.0 2024-05-31
Ambeed
A197432-250mg
(R)-(1,2,3,4-Tetrahydroisoquinolin-3-yl)methanol
 62855-02-1 95%
250mg
 $15.0 2025-04-18
Ambeed
A197432-1g
(R)-(1,2,3,4-Tetrahydroisoquinolin-3-yl)methanol
 62855-02-1 95%
1g
 $18.0 2025-04-18
Ambeed
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